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(3S)-β-Cryptoxanthin (3S)-β-Cryptoxanthin
Brand Name: Vulcanchem
CAS No.: 1200446-88-3
VCID: VC0122790
InChI: InChI=1S/C40H56O/c1-30(18-13-20-32(3)23-25-37-34(5)22-15-27-39(37,7)8)16-11-12-17-31(2)19-14-21-33(4)24-26-38-35(6)28-36(41)29-40(38,9)10/h11-14,16-21,23-26,36,41H,15,22,27-29H2,1-10H3/b12-11+,18-13+,19-14+,25-23+,26-24+,30-16+,31-17+,32-20+,33-21+/t36-/m0/s1
SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2=C(CC(CC2(C)C)O)C)C)C
Molecular Formula: C40H56O
Molecular Weight: 552.887

(3S)-β-Cryptoxanthin

CAS No.: 1200446-88-3

Reference Standards

VCID: VC0122790

Molecular Formula: C40H56O

Molecular Weight: 552.887

(3S)-β-Cryptoxanthin - 1200446-88-3

CAS No. 1200446-88-3
Product Name (3S)-β-Cryptoxanthin
Molecular Formula C40H56O
Molecular Weight 552.887
IUPAC Name (1S)-3,5,5-trimethyl-4-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethylcyclohexen-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]cyclohex-3-en-1-ol
Standard InChI InChI=1S/C40H56O/c1-30(18-13-20-32(3)23-25-37-34(5)22-15-27-39(37,7)8)16-11-12-17-31(2)19-14-21-33(4)24-26-38-35(6)28-36(41)29-40(38,9)10/h11-14,16-21,23-26,36,41H,15,22,27-29H2,1-10H3/b12-11+,18-13+,19-14+,25-23+,26-24+,30-16+,31-17+,32-20+,33-21+/t36-/m0/s1
Standard InChIKey DMASLKHVQRHNES-GMKWGACXSA-N
SMILES CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2=C(CC(CC2(C)C)O)C)C)C
Synonyms (3S)-β,β-Caroten-3-ol; ent-β-Cryptoxanthin;
PubChem Compound 44554791
Last Modified Nov 11 2021
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